Cas no 2171205-65-3 (2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)
2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
- EN300-1472920
- 2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid
- 2171205-65-3
-
- Inchi: 1S/C25H30N2O5/c1-3-9-17(14-23(28)27(4-2)15-24(29)30)26-25(31)32-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22H,3-4,9,14-16H2,1-2H3,(H,26,31)(H,29,30)/t17-/m1/s1
- InChI Key: WFOWPWNTOZIRJM-QGZVFWFLSA-N
- SMILES: O(C(N[C@@H](CC(N(CC(=O)O)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1472920-0.05g |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1472920-0.1g |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1472920-0.25g |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1472920-0.5g |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1472920-1.0g |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1472920-2.5g |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1472920-5.0g |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1472920-10.0g |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1472920-50mg |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1472920-100mg |
2-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid |
2171205-65-3 | 100mg |
$2963.0 | 2023-09-29 |
2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
Introduction to 2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic Acid (CAS No. 2171205-65-3)
2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid, identified by its CAS number 2171205-65-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a hexanamidoacetic acid backbone modified with specific functional groups, positions it as a promising candidate for further exploration in drug discovery.
The molecular framework of 2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid is characterized by its chiral center at the 3-position, which is denoted by the (3R) configuration. This stereochemical feature is crucial as it can influence the pharmacokinetic and pharmacodynamic properties of the compound. The presence of an N-ethyl group and a methoxycarbonyl-substituted amino group further enhances its complexity, potentially contributing to unique interactions with biological targets.
In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to achieve high specificity and efficacy. The structural features of 2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid make it an attractive molecule for such endeavors. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and has been explored in various drug candidates due to its stability and ease of incorporation into complex molecules.
Current research in the field of medicinal chemistry increasingly focuses on harnessing computational methods and high-throughput screening to identify promising lead compounds. The structural complexity of 2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid aligns well with these modern approaches, as it provides multiple sites for functionalization and optimization. This flexibility allows researchers to fine-tune the properties of the compound, such as solubility, metabolic stability, and target binding affinity.
The synthesis of such intricate molecules often involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, can be employed to construct the desired molecular framework efficiently. These methodologies not only enhance the yield and purity of the final product but also enable the preparation of enantiomerically pure compounds, which is critical for many pharmaceutical applications.
Evaluation of the biological activity of 2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid typically involves in vitro and in vivo assays to assess its interaction with potential biological targets. These studies may include enzyme inhibition assays, cell-based assays, and animal models to evaluate efficacy and safety profiles. The results from these experiments provide valuable insights into the therapeutic potential of the compound and guide further optimization efforts.
The integration of structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, has significantly enhanced our understanding of how small molecules interact with biological targets. By determining the three-dimensional structure of protein-ligand complexes, researchers can gain insights into binding modes and identify key interactions that contribute to biological activity. This information is instrumental in designing next-generation compounds with improved properties.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques, including docking studies and molecular dynamics simulations, allow researchers to predict how a molecule will interact with its target at an atomic level. These computational approaches can accelerate the identification of promising candidates by simulating thousands of virtual interactions before experimental validation is required.
In conclusion, 2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure, featuring multiple functional groups and a chiral center, positions it as a valuable tool for exploring novel therapeutic strategies. As advancements in synthetic chemistry, computational methods, and structural biology continue to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation drugs.
2171205-65-3 (2-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)